(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
(±)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane (BMC) is a cyclohexane with two mercaptoacetamido groups. It is used, both in vitro and in vivo, to promote the correct folding of proteins that require disulfide bonds for functionality. For in vitro applications, BMC may be used to facilitate protein refolding of solubilized proteins from inclusion bodies. Reducing agents, like dithiothreitol, may interfere with refolding. BMC may also be added to the growth medium of cells, including yeast cells, to enhance the folding of proteins with disulfide bonds in vivo.
Brand Name:
Vulcanchem
CAS No.:
257641-01-3
VCID:
VC0014568
InChI:
InChI=1S/C10H18N2O2S2/c13-9(5-15)11-7-3-1-2-4-8(7)12-10(14)6-16/h7-8,15-16H,1-6H2,(H,11,13)(H,12,14)/t7-,8-/m1/s1
SMILES:
C1CCC(C(C1)NC(=O)CS)NC(=O)CS
Molecular Formula:
C10H18N2O2S2
Molecular Weight:
262.4 g/mol
(+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane
CAS No.: 257641-01-3
Reference Standards
VCID: VC0014568
Molecular Formula: C10H18N2O2S2
Molecular Weight: 262.4 g/mol
CAS No. | 257641-01-3 |
---|---|
Product Name | (+/-)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane |
Molecular Formula | C10H18N2O2S2 |
Molecular Weight | 262.4 g/mol |
IUPAC Name | 2-sulfanyl-N-[(1R,2R)-2-[(2-sulfanylacetyl)amino]cyclohexyl]acetamide |
Standard InChI | InChI=1S/C10H18N2O2S2/c13-9(5-15)11-7-3-1-2-4-8(7)12-10(14)6-16/h7-8,15-16H,1-6H2,(H,11,13)(H,12,14)/t7-,8-/m1/s1 |
Standard InChIKey | XMKXCDBWFOFXJS-HTQZYQBOSA-N |
Isomeric SMILES | C1CC[C@H]([C@@H](C1)NC(=O)CS)NC(=O)CS |
SMILES | C1CCC(C(C1)NC(=O)CS)NC(=O)CS |
Canonical SMILES | C1CCC(C(C1)NC(=O)CS)NC(=O)CS |
Appearance | Assay:≥98%A crystalline solid |
Description | (±)-trans-1,2-Bis(2-mercaptoacetamido)cyclohexane (BMC) is a cyclohexane with two mercaptoacetamido groups. It is used, both in vitro and in vivo, to promote the correct folding of proteins that require disulfide bonds for functionality. For in vitro applications, BMC may be used to facilitate protein refolding of solubilized proteins from inclusion bodies. Reducing agents, like dithiothreitol, may interfere with refolding. BMC may also be added to the growth medium of cells, including yeast cells, to enhance the folding of proteins with disulfide bonds in vivo. |
Synonyms | (+-)-trans-1,2-bis(2-mercaptoacetamido)cyclohexane 1,2-bis(2-mercaptoacetamido)cyclohexane trans-BMC Vectrase-P |
PubChem Compound | 10015594 |
Last Modified | Nov 11 2021 |
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